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Compound of Interest

Compound Name: Sodium acetate trihydrate

Cat. No.: B147827 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

sodium acetate trihydrate (CH₃COONa·3H₂O), a compound of significant interest in various

scientific and industrial applications, including as a phase change material for thermal energy

storage and in pharmaceutical formulations. This document details the decomposition pathway,

energetic changes, and experimental protocols for characterization, presenting quantitative

data in a structured format for ease of comparison and analysis.

Introduction
Sodium acetate trihydrate is a hydrated salt that undergoes a series of thermal

transformations upon heating. These transformations involve melting, dehydration, and

subsequent decomposition of the anhydrous salt at higher temperatures. Understanding the

precise nature of these events is critical for its application in fields where thermal stability and

predictable decomposition are paramount. This guide synthesizes key data from thermal

analysis techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC) to provide a detailed profile of its thermal behavior.

Thermal Decomposition Pathway
The thermal decomposition of sodium acetate trihydrate occurs in distinct stages. Initially, the

compound melts in its own water of crystallization. This is followed by the loss of these water

molecules to form anhydrous sodium acetate. At significantly higher temperatures, the
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anhydrous salt undergoes further decomposition. The final products of this high-temperature

pyrolysis can vary depending on the experimental conditions, such as the atmospheric

environment.

Melting and Dehydration
Upon heating, sodium acetate trihydrate first melts at approximately 58°C.[1] This melting is

followed by a multi-step dehydration process where the three water molecules are released.

This process is typically complete by around 150°C.

Decomposition of Anhydrous Sodium Acetate
The anhydrous sodium acetate is stable up to a much higher temperature. Its decomposition

has been reported to begin at temperatures exceeding 400°C. The pyrolysis of anhydrous

sodium acetate can proceed through different pathways, leading to a variety of products. Under

inert atmospheres, it can decompose to form methane (CH₄) and sodium carbonate (Na₂CO₃).

In the presence of oxygen or air, the decomposition can yield sodium oxide (Na₂O), carbon

dioxide (CO₂), and carbon monoxide (CO). Acetic acid vapors may also be released during this

process.[2][3]

Quantitative Thermal Analysis Data
The following tables summarize the key quantitative data obtained from the thermal analysis of

sodium acetate trihydrate.

Table 1: Thermogravimetric Analysis (TGA) Data for the Dehydration of Sodium Acetate
Trihydrate

Decomposition
Step

Temperature Range
(°C)

Theoretical Mass
Loss (%)

Observed Mass
Loss (%)

Dehydration 58 - 150 39.7 ~39-40

Note: The observed mass loss corresponds to the removal of all three water molecules. The

dehydration may occur in overlapping steps and the exact temperature range can vary slightly

based on experimental conditions like heating rate.
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Table 2: Differential Scanning Calorimetry (DSC) Data for Sodium Acetate Trihydrate

Thermal Event
Onset Temperature
(°C)

Peak Temperature
(°C)

Enthalpy Change
(ΔH) (kJ/mol)

Melting ~58 ~78 36.9

Dehydration >100 Varies Endothermic

Note: The enthalpy of fusion for the melting process has been reported in the range of 226–264

J/g.[4] The dehydration process is also endothermic, but specific enthalpy values are less

commonly reported as it occurs over a broader temperature range and can overlap with the tail

of the melting peak.

Experimental Protocols
Detailed methodologies are crucial for reproducible thermal analysis. The following are typical

experimental protocols for TGA and DSC analysis of sodium acetate trihydrate.

Thermogravimetric Analysis (TGA)
Instrument: A calibrated thermogravimetric analyzer.

Sample Mass: 5-10 mg of sodium acetate trihydrate.

Crucible: Open aluminum or platinum pan.

Atmosphere: High purity nitrogen or dry air, with a typical flow rate of 20-50 mL/min.

Heating Rate: A linear heating rate of 10°C/min is commonly used.

Temperature Program:

Equilibrate at 30°C.

Ramp from 30°C to 600°C at 10°C/min.
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Data Analysis: The mass loss as a function of temperature is recorded. The onset and end

temperatures of the dehydration steps are determined from the derivative of the TGA curve

(DTG).

Differential Scanning Calorimetry (DSC)
Instrument: A calibrated differential scanning calorimeter.

Sample Mass: 2-5 mg of sodium acetate trihydrate.

Crucible: Hermetically sealed aluminum pans are recommended to contain the molten

sample and evolved water vapor during the initial stages.

Atmosphere: A purge of inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min is typically

used.[5]

Heating Rate: A heating rate of 10°C/min is standard.[5]

Temperature Program:

Equilibrate at 25°C.

Ramp from 25°C to 200°C at 10°C/min.

Data Analysis: The heat flow as a function of temperature is recorded. The onset

temperature, peak temperature, and enthalpy of thermal events (melting and dehydration)

are determined by integrating the area under the respective peaks in the DSC curve.

Visualizations
The following diagrams illustrate the thermal decomposition pathway and a typical experimental

workflow for thermal analysis.
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Caption: Thermal decomposition pathway of sodium acetate trihydrate.
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Caption: General experimental workflow for thermal analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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